Paprotrain
Overview
Description
Paprotrain is a selective, cell-permeable MKLP-2 inhibitor . It inhibits the ATPase activity of MKLP-2 and Aurora B . It has IC50 values of 1.35 and 0.83 µM for basal and microtubule-stimulated activity respectively . It also shows a moderate inhibition activity on DYRK1A .
Molecular Structure Analysis
The molecular formula of Paprotrain is C16H11N3 . The molecular weight is 245.28 . The SMILES representation is N#C/C(C1=CNC2=CC=CC=C21)=C\\C3=CN=CC=C3 .
Physical And Chemical Properties Analysis
Paprotrain is a solid substance . It is soluble in DMSO to 5 mM . It is light sensitive and should be stored under desiccating conditions .
Scientific Research Applications
Oocyte Maturation and Fertilization Research
Paprotrain has been used to study the role of MKlp2 in oocyte maturation. It was found that inhibiting MKlp2 with Paprotrain resulted in the failure of polar body extrusion, a crucial step in oocyte maturation, which could be reversed by removing Paprotrain .
Cancer Research
Paprotrain has shown potential in cancer research, particularly in the study of gastric and pancreatic cancer cells. By downregulating MKlp2, Paprotrain inhibits the growth of these cancer cells .
Enzyme Inhibition Studies
As an inhibitor, Paprotrain demonstrates ATPase inhibition of basal and microtubule-stimulated activities, which is significant for understanding the enzymatic functions related to cell division .
Mechanism of Action
Target of Action
Paprotrain is a cell-permeable inhibitor that primarily targets the kinesin MKLP-2 . Kinesin MKLP-2, also known as KIF20A, is a microtubule-associated protein that plays a crucial role in cytokinesis during mitosis .
Mode of Action
Paprotrain inhibits the ATPase activity of MKLP-2 . The ATPase activity of MKLP-2 is essential for its function in cytokinesis, and by inhibiting this activity, Paprotrain disrupts the normal process of cell division . Paprotrain also shows a moderate inhibition activity on DYRK1A .
Biochemical Pathways
The primary biochemical pathway affected by Paprotrain is the cytokinesis pathway during mitosis . By inhibiting MKLP-2, Paprotrain disrupts the normal relocation of chromosome passenger proteins, such as Aurora B kinase and survivin, from the centromeres to the central spindle in anaphase cells . This disruption can lead to the generation of binucleated cells .
Pharmacokinetics
It is known that paprotrain is cell-permeable , which suggests it can readily cross cell membranes and reach its target within cells.
Result of Action
The primary result of Paprotrain’s action is the disruption of normal cell division . Specifically, it can lead to the failure of cytokinesis and the generation of binucleated cells . This can have significant implications in the context of cancer treatment, where inhibiting cell division is a common therapeutic strategy.
Safety and Hazards
properties
IUPAC Name |
(Z)-2-(1H-indol-3-yl)-3-pyridin-3-ylprop-2-enenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3/c17-9-13(8-12-4-3-7-18-10-12)15-11-19-16-6-2-1-5-14(15)16/h1-8,10-11,19H/b13-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYYQRZCCKBFBE-MDWZMJQESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(=CC3=CN=CC=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)/C(=C/C3=CN=CC=C3)/C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Paprotrain | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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